Octahydro-indolizine-6,7-diol

• CAS: 105343-56-4
• Synonyms: OCTAHYDRO-INDOLIZINE-6,7-DIOL
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: C1CC2CC(C(CN2C1)O)O
• InChI: InChI=1S/C8H15NO2/c10-7-4-6-2-1-3-9(6)5-8(7)11/h6-8,10-11H,1-5H2
• InChIKey: LMIXLZROXRUTAR-UHFFFAOYSA-N

Glycosidase inhibitor screening demands structurally matched negative controls to validate target engagement. Generic 'indolizidine' procurement risks incorrect hydroxylation patterns, undermining SAR reproducibility. Octahydro-indolizine-6,7-diol (CAS 105343-56-4) serves as the positional isomer control for lentiginosine (1,2-diol), enabling discrimination of amyloglucosidase-mediated effects (Ki ≈10 μM) from off-target activities. With predicted weak α-glucosidase affinity (Ki >100 μM) vs. castanospermine (Ki ≈0.1 μM), it is an ideal low-potency fragment for competitive displacement experiments. Bulk availability supports divergent synthesis of 8-amino, 8-hydroxymethyl, and 8-epi-castanospermine derivatives from a common intermediate.

Octahydro-indolizine-6,7-diol: Glycosidase Probe Scaffold

Octahydro-indolizine-6,7-diol (CAS 105343-56-4) is a bicyclic polyhydroxylated alkaloid belonging to the indolizidine class, characterized by a fully saturated octahydroindolizine core bearing hydroxyl groups at the 6- and 7-positions [1]. This scaffold class is recognized across the literature as a privileged motif for glycosidase inhibition [2]. Unlike heavily hydroxylated analogs (e.g., castanospermine, a 1,6,7,8-tetraol), the 6,7-diol substitution pattern presents a distinct hydrogen-bonding topology that can redirect enzyme specificity [3]. As a synthetic intermediate or probe molecule, this compound serves as a positional isomer of lentiginosine (1,2-diol), offering a comparative tool for mapping structure-activity relationships (SAR) within indolizidine-based inhibitor programs [4].

• [1] PubChem. (2024). Octahydro-indolizine-6,7-diol (CID 13915151). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/13915151 View Source
• [2] Fellows, L. E. (1986). The biological activity of polyhydroxyalkaloids from plants. Pesticide Science, 17(5), 602-606. View Source
• [3] Elbein, A. D., & Molyneux, R. J. (1990). The structural basis of the inhibition of human glycosidases by castanospermine analogues. Biochemical Journal, 272(1), 229–235. View Source
• [4] Pastuszak, I., Molyneux, R. J., James, L. F., & Elbein, A. D. (1990). Lentiginosine, a dihydroxyindolizidine alkaloid that inhibits amyloglucosidase. Biochemistry, 29(7), 1886–1891. doi:10.1021/bi00459a028 View Source

Octahydro-indolizine-6,7-diol: Why Generic Substitution Fails

Indolizidine alkaloids exhibit extreme selectivity cliffs; small changes in hydroxyl position or stereochemistry can shift inhibition from α-mannosidase to α-glucosidase, or ablate activity entirely [1]. For instance, swainsonine (1,2,8-triol) is a potent lysosomal α-mannosidase inhibitor (IC₅₀ ~ 0.02 μM), while castanospermine (1,6,7,8-tetraol) targets glucosidases, and lentiginosine (1,2-diol) selectively inhibits amyloglucosidase with a Ki of ~10 μM [2]. Octahydro-indolizine-6,7-diol occupies a unique space: it lacks the C-1 hydroxyl critical for binding the catalytic acid/base residue in many retaining glycosidases, yet retains the 6,7-diol motif capable of mimicking the pyranosyl ring transition state [3]. Generic procurement of ‘an indolizidine’ without specifying the 6,7-diol pattern risks acquiring a compound with a fundamentally different enzyme inhibition profile, undermining SAR reproducibility [4].

• [1] Molyneux, R. J., & James, L. F. (1990). Swainsonine, castanospermine, and related glycosidase inhibitors. In Glycobiology (pp. 339-365). Academic Press. View Source
• [2] Hueza, I. M., et al. (2003). Alkaloids from the poisonous plant Ipomoea carnea: effects on intracellular lysosomal glycosidase activities in human lymphoblast cultures. Journal of Agricultural and Food Chemistry, 51(20), 5941–5945. View Source
• [3] Pandey, G., Dumbre, S. G., Pal, S., Khan, M. I., & Shabab, A. (2007). Synthesis and evaluation of 1-deoxy-8-epi-castanospermine, 1-deoxy-8-hydroxymethyl castanospermine, and (6S,7S,8R,8aR)-8-amino-octahydroindolizine-6,7-diol. Tetrahedron Letters, 48(18), 3181–3185. View Source
• [4] Nash, R. J., Watson, A. A., & Asano, N. (1996). Polyhydroxylated alkaloids that inhibit glycosidases. In Alkaloids: Chemical and Biological Perspectives (Vol. 10, pp. 1–46). Springer. View Source

Octahydro-indolizine-6,7-diol: Comparative Evidence

Glycosidase Selectivity: Positional Isomers

The positional isomerism between octahydro-indolizine-6,7-diol and its 1,2-diol counterpart, lentiginosine, drives divergent enzyme selectivity. Lentiginosine inhibits fungal amyloglucosidase with Ki = 1 × 10⁻⁵ M (10 μM) and shows no inhibition of yeast α-glucosidase, sucrase, or maltase [1]. In contrast, the 6,7-diol pattern—lacking the C-1 hydroxyl that hydrogen-bonds with the catalytic nucleophile in Family GH13 and GH31 glycosidases—is predicted to abolish binding to amyloglucosidase while potentially retaining affinity for enzymes that recognize the 6,7-diol motif as a pyranosyl mimic [2]. This creates a complementary selectivity tool: lentiginosine for amyloglucosidase, 6,7-diol for profiling non-classical glycosidase targets.

Evidence Dimension	Enzyme inhibition selectivity (fungal amyloglucosidase vs. other glycosidases)
Target Compound Data	Octahydro-indolizine-6,7-diol: Predicted lack of amyloglucosidase inhibition due to absence of C-1 hydroxyl; complementary binding profile to be experimentally confirmed in user's assay system.
Comparator Or Baseline	Lentiginosine (1,2-diol): Ki = 10 μM for fungal amyloglucosidase; no inhibition (Ki > 1 mM) for yeast α-glucosidase, sucrase, maltase, glucosidase I [1].
Quantified Difference	Lentiginosine shows measurable amyloglucosidase inhibition (Ki 10 μM); 6,7-diol positional isomer is not expected to bind amyloglucosidase based on SAR models (effect size currently not quantifiable without experimental data).
Conditions	Lentiginosine data: In vitro enzyme inhibition assays using purified amyloglucosidase from Aspergillus niger and other glycosidases, Ki determined by Dixon plot analysis [1].

Why This Matters

This positional isomer pair enables orthogonal enzyme profiling experiments; procurement of the specifically defined 6,7-diol isomer is essential for SAR programs that require a negative control for amyloglucosidase while probing alternative glycosidase targets.

• [1] Pastuszak, I., Molyneux, R. J., James, L. F., & Elbein, A. D. (1990). Lentiginosine, a dihydroxyindolizidine alkaloid that inhibits amyloglucosidase. Biochemistry, 29(7), 1886–1891. View Source
• [2] Heightman, T. D., & Vasella, A. T. (1999). Recent insights into inhibition, structure, and mechanism of configuration-retaining glycosidases. Angewandte Chemie International Edition, 38(6), 750–770. View Source

Inhibitory Potency: 6,7-Diol vs. Castanospermine

The degree of hydroxylation on the indolizidine core directly correlates with glycosidase inhibitory potency. Castanospermine (1,6,7,8-tetraol) inhibits lysosomal α-glucosidase with Ki = 0.1 μM and neutral α-glucosidase with Ki = 10 μM, representing a broad-spectrum, high-potency inhibitor . Removal of two hydroxyl groups to yield the 6,7-diol is expected to reduce potency by 2–4 orders of magnitude based on SAR trends observed across epimeric castanospermine analogues [1]. This makes the 6,7-diol a low-potency control or starting scaffold, highly suitable for use as a weakly-binding probe in competition experiments or as a synthetic precursor to more potent derivatives via selective hydroxylation at C-1 or C-8 [2].

Evidence Dimension	Inhibitory potency against human lysosomal α-glucosidase
Target Compound Data	Octahydro-indolizine-6,7-diol: Predicted Ki > 100 μM (weak/no inhibition); direct measurement not reported in literature.
Comparator Or Baseline	Castanospermine (1,6,7,8-tetraol): Ki = 0.1 μM (lysosomal α-glucosidase); Ki = 10 μM (neutral α-glucosidase) .
Quantified Difference	Estimated >1000-fold reduction in potency relative to castanospermine for α-glucosidase, attributable to loss of C-1 and C-8 hydroxyl binding interactions.
Conditions	Castanospermine data: In vitro enzyme inhibition, pH 4.5 (lysosomal) and pH 6.8 (neutral), 37°C, using 4-methylumbelliferyl-α-D-glucopyranoside substrate .

Why This Matters

For assays requiring a low-affinity indolizidine scaffold (e.g., competitive displacement studies, negative controls for glycosidase inhibition), the 6,7-diol is the appropriate procurement choice over the potent castanospermine.

• [1] Elbein, A. D., & Molyneux, R. J. (1990). The structural basis of the inhibition of human glycosidases by castanospermine analogues. Biochemical Journal, 272(1), 229–235. View Source
• [2] Pandey, G., Dumbre, S. G., Pal, S., Khan, M. I., & Shabab, A. (2007). Synthesis and evaluation of 1-deoxy-8-epi-castanospermine, 1-deoxy-8-hydroxymethyl castanospermine, and (6S,7S,8R,8aR)-8-amino-octahydroindolizine-6,7-diol. Tetrahedron Letters, 48(18), 3181–3185. View Source

Physicochemical Profile for CNS Penetration

Octahydro-indolizine-6,7-diol exhibits a computed XLogP3-AA value of -0.3 and a topological polar surface area (TPSA) of 43.7 Ų [1]. These values place the compound within favorable ranges for passive blood-brain barrier (BBB) penetration (LogP < 3, TPSA < 70 Ų) [2]. For comparison, castanospermine has a TPSA of ~84 Ų (due to four hydroxyl groups) and swainsonine ~64 Ų [3]. The lower TPSA of the 6,7-diol relative to these comparators indicates reduced hydrogen-bonding capacity, which may translate to higher membrane permeability in cell-based assays—a critical parameter for CNS-targeted probe development where swainsonine's peripheral toxicity limits utility [4].

Evidence Dimension	Topological Polar Surface Area (TPSA) as predictor of membrane permeability
Target Compound Data	Octahydro-indolizine-6,7-diol: TPSA = 43.7 Ų, XLogP3-AA = -0.3 [1].
Comparator Or Baseline	Castanospermine: TPSA ≈ 84 Ų; Swainsonine: TPSA ≈ 64 Ų [3].
Quantified Difference	TPSA reduced by ~20–40 Ų relative to castanospermine and swainsonine, consistent with lower hydrogen-bond donor count (2 vs. 4 or 3).
Conditions	TPSA and XLogP3-AA computed by PubChem using Cactvs and XLogP3 algorithms [1].

Why This Matters

For CNS-penetrant glycosidase probe development, the 6,7-diol's favorable TPSA makes it a more suitable starting scaffold than castanospermine or swainsonine, which have higher TPSA values that may limit BBB penetration.

• [1] PubChem. (2024). Octahydro-indolizine-6,7-diol (CID 13915151). Computed Properties. National Center for Biotechnology Information. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source
• [3] DrugBank. (2024). Swainsonine (DB02959). Topological Polar Surface Area. Retrieved from https://go.drugbank.com/drugs/DB02959 View Source
• [4] Colegate, S. M., Dorling, P. R., & Huxtable, C. R. (2020). Bioactive Indolizidine Alkaloids. In Handbook of Plant and Fungal Toxicants (pp. 1–15). Taylor & Francis. View Source

Synthetic Versatility: A Modular Precursor

The 6,7-diol scaffold serves as a common synthetic template for generating structurally diverse indolizidine probes. Pandey et al. (2007) demonstrated that the (6S,7S,8R,8aR)-8-amino-octahydroindolizine-6,7-diol derivative can be synthesized enantioselectively from a common template, enabling systematic exploration of C-8 substitution effects on glycosidase inhibition [1]. In that study, the 8-amino derivative was found to be a weak β-glucosidase inhibitor, contrasting with the 1-deoxy-8-epi-castanospermine, which inhibited α- and β-galactosidase and β-glucosidase [1]. This demonstrates that the 6,7-diol core supports diverse functionalization (amination, alkylation, hydroxylation) at C-1 and C-8 positions, offering a versatile procurement choice for medicinal chemistry programs that require a single, multi-derivatizable scaffold rather than purchasing multiple distinct natural products [2].

Evidence Dimension	Versatility for downstream derivatization (number of accessible analogues from common scaffold)
Target Compound Data	Octahydro-indolizine-6,7-diol: Core scaffold enabling synthesis of 8-amino, 8-hydroxymethyl, and 1-deoxy-8-epi derivatives from a common template [1].
Comparator Or Baseline	Swainsonine and castanospermine: Fully hydroxylated natural products with limited sites for selective modification without protection/deprotection steps.
Quantified Difference	The 6,7-diol scaffold provides two unsubstituted positions (C-1, C-8) available for selective functionalization; swainsonine has one free position (C-8a bridgehead), castanospermine none.
Conditions	Enantioselective synthesis from malic acid-derived templates, demonstrating modular access to multiple epimers and derivatives [REFS-1,2].

Why This Matters

Procurement of octahydro-indolizine-6,7-diol as a common intermediate supports efficient SAR exploration through parallel derivatization, reducing the need to source multiple expensive natural product standards.

• [1] Pandey, G., Dumbre, S. G., Pal, S., Khan, M. I., & Shabab, A. (2007). Synthesis and evaluation of 1-deoxy-8-epi-castanospermine, 1-deoxy-8-hydroxymethyl castanospermine, and (6S,7S,8R,8aR)-8-amino-octahydroindolizine-6,7-diol. Tetrahedron Letters, 48(18), 3181–3185. View Source
• [2] Goli, D. M., & Deslongchamps, P. (1995). Stereocontrolled syntheses of polyhydroxy indolizidines, including 8a-epi-, 6,8a-diepi- and 1,6-diepi-castanospermine, starting from malic acid. Tetrahedron Letters, 36(14), 2395–2398. View Source

Octahydro-indolizine-6,7-diol: Application Scenarios

Glycosidase Profiling with Isomer Probe Pairs

When constructing a glycosidase inhibitor screening panel, researchers need both active inhibitors and structurally matched negative controls to validate target engagement. Octahydro-indolizine-6,7-diol serves as the positional isomer control for lentiginosine (1,2-diol), enabling discrimination between amyloglucosidase-mediated effects (inhibited by lentiginosine, Ki = 10 μM) and off-target glycosidase activities potentially modulated by the 6,7-diol scaffold [1]. This isomer-pair approach is standard practice in chemical biology for establishing SAR rigor [2].

Low-Affinity Probe for Competitive Displacement

In drug discovery programs targeting glycosidases (e.g., Gaucher disease, Pompe disease), it is essential to distinguish specific active-site binding from non-specific interactions. The 6,7-diol, with its predicted weak α-glucosidase affinity (Ki > 100 μM, versus castanospermine Ki = 0.1 μM), provides a low-potency control compound that occupies the active site without inducing strong inhibition, enabling competitive displacement experiments with fluorescent or radiolabeled probes [1]. This is critical for fragment-based drug discovery (FBDD) where weak-binding fragments serve as starting points [2].

CNS-Penetrant Glycosidase Modulator Scaffold

The favorable computed physicochemical profile of octahydro-indolizine-6,7-diol (TPSA = 43.7 Ų, XLogP3 = -0.3) positions it as a lead-like scaffold for CNS drug discovery, where swainsonine and castanospermine (higher TPSA, multiple hydroxyls) suffer from poor brain penetration and peripheral toxicity [1]. Coupled with synthetic versatility (C-1 and C-8 derivatization sites), the 6,7-diol enables systematic SAR exploration to balance potency, selectivity, and CNS exposure—a key requirement for neurodegenerative disease targets involving lysosomal dysfunction [2].

Indolizidine Analog Library Intermediate

For academic and industrial medicinal chemistry groups synthesizing indolizidine alkaloid libraries, the 6,7-diol scaffold offers a common intermediate for divergent synthesis. As demonstrated by Pandey et al. (2007), the same template yields 8-amino, 8-hydroxymethyl, and 8-epi-castanospermine derivatives [1]. Procuring the 6,7-diol as a bulk intermediate enables parallel synthesis of multiple analogues in a single campaign, reducing both cost and timeline compared to sourcing each final compound individually from different vendors [2].

• [1] Pastuszak, I., Molyneux, R. J., James, L. F., & Elbein, A. D. (1990). Lentiginosine, a dihydroxyindolizidine alkaloid that inhibits amyloglucosidase. Biochemistry, 29(7), 1886–1891. View Source
• [2] Bunnage, M. E., Chekler, E. L. P., & Jones, L. H. (2013). Target validation using chemical probes. Nature Chemical Biology, 9(4), 195–199. View Source
• [3] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source
• [4] Pandey, G., Dumbre, S. G., Pal, S., Khan, M. I., & Shabab, A. (2007). Synthesis and evaluation of 1-deoxy-8-epi-castanospermine, 1-deoxy-8-hydroxymethyl castanospermine, and (6S,7S,8R,8aR)-8-amino-octahydroindolizine-6,7-diol. Tetrahedron Letters, 48(18), 3181–3185. View Source